4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)-benzoic acid
Catalog No.
S8714404
CAS No.
M.F
C11H7F3N2O2
M. Wt
256.18 g/mol
Availability
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Product Name
4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)-benzoic acid
IUPAC Name
4-imidazol-1-yl-3-(trifluoromethyl)benzoic acid
Molecular Formula
C11H7F3N2O2
Molecular Weight
256.18 g/mol
InChI
InChI=1S/C11H7F3N2O2/c12-11(13,14)8-5-7(10(17)18)1-2-9(8)16-4-3-15-6-16/h1-6H,(H,17,18)
InChI Key
VIMGIXGQNDFXNY-UHFFFAOYSA-N
Canonical SMILES
C1=CC(=C(C=C1C(=O)O)C(F)(F)F)N2C=CN=C2
XLogP3
2.1
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
256.04596196 g/mol
Monoisotopic Mass
256.04596196 g/mol
Heavy Atom Count
18
Dates
Last modified: 11-21-2023
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